1,5-Dichloro-3-isopropoxyisoquinoline

• Molecular Formula: C12H11Cl2NO
• Molecular Weight: 256.12 g/mol
• IUPAC Name: 1,5-dichloro-3-propan-2-yloxyisoquinoline
• InChI: InChI=1S/C12H11Cl2NO/c1-7(2)16-11-6-9-8(12(14)15-11)4-3-5-10(9)13/h3-7H,1-2H3
• InChI Key: NAMWDAZFTKSDFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC(=C2C=CC=C(C2=C1)Cl)Cl

Description

1,5-Dichloro-3-isopropoxyisoquinoline is a useful research compound. Its molecular formula is C12H11Cl2NO and its molecular weight is 256.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (103 mg, 2.57 mmol) was added to a solution of 1,5-dichloroisoquinolin-3-ol (500 mg, 2.336 mmol) and 2-bromopropane (575 mg, 4.67 mmol) and stirred at rt for 3 hrs. The reaction was diluted with water and extracted with EtOAc. The organic layer was washed with water (2×) followed by brine. The organic layer was collected, dried over MgSO4, filtered and evaporated to give the crude product 1,5-dichloro-3-isopropoxyisoquinoline (598 mg, 100% yield) which was used as is in next step. MS: MS m/z 256.1(M++1).